3-benzyl-2-((2-(3,4-dimethoxyphenyl)-2-oxoethyl)thio)pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 5-benzyl-4-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]sulfanyl-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-6-one
• InChI: InChI=1S/C26H21N3O4S2/c1-32-20-11-10-17(13-21(20)33-2)19(30)15-34-26-28-22-18-9-6-12-27-24(18)35-23(22)25(31)29(26)14-16-7-4-3-5-8-16/h3-13H,14-15H2,1-2H3
• InChI Key: KYYIEQZWVLIPFY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)CSC2=NC3=C(C(=O)N2CC4=CC=CC=C4)SC5=C3C=CC=N5)OC
• Molecular Formula: C26H21N3O4S2
• Molecular Weight: 503.6 g/mol

Description

3-benzyl-2-((2-(3,4-dimethoxyphenyl)-2-oxoethyl)thio)pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C26H21N3O4S2 and its molecular weight is 503.59. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Anti-HIV Activity

Thieno[3,2-d]pyrimidines have been investigated for their anti-HIV properties. A study focused on the synthesis of derivatives showing virus-inhibiting properties against the human immunodeficiency virus in vitro. These compounds have been synthesized to explore their potential in suppressing virus reproduction, indicating their significance in developing treatments for viral infections (Novikov, Ozerov, Sim, & Buckheit, 2004).

Antimicrobial and Anti-inflammatory Agents

Further research into thieno[2,3-d]pyrimidin-4(3H)-one derivatives has demonstrated their antimicrobial and anti-inflammatory potential. The modification of the thieno[2,3-d]pyrimidine heterocyclic ring by merging different groups has shown to enhance antibacterial, antifungal, and anti-inflammatory activities. This indicates their potential application in developing new antimicrobial and anti-inflammatory treatments (Tolba, Kamal El‐Dean, Ahmed, & Hassanien, 2018).

Inhibition of Kinases

The structure of a compound closely related to the query, acting as an inhibitor of CLK1 and DYRK1A kinases, was determined through crystallography. This research suggests the compound's relevance in studying kinase inhibition, which is crucial for understanding and treating various diseases, including cancer and neurodegenerative disorders (Guillon, Marchivie, Loidreau, Pinaud, & Besson, 2013).

Synthesis and Characterization for Molecular Docking

Research on novel thieno[3,2-d]pyrimidines involved their synthesis for antimicrobial potency evaluation. Docking studies suggested these compounds could act as selective inhibitors targeting bacterial and fungal strains, showcasing their potential in developing new antimicrobial agents (Sarhan, Soliman, Saleh, & Nofal, 2021).